Cas no 2228876-90-0 ((2-methylbut-3-yn-1-yl)cyclohexane)

• Product Name: (2-methylbut-3-yn-1-yl)cyclohexane
• CAS No: 2228876-90-0
• MF: C₁₁H₁₈
• MW: 150.260623455048
• CID: 6214166
• PubChem ID: 165707825
• Update Time: 2025-10-27

(2-methylbut-3-yn-1-yl)cyclohexane Chemical and Physical Properties

Names and Identifiers

• (2-methylbut-3-yn-1-yl)cyclohexane
• EN300-1794064
• 2228876-90-0

• Inchi： 1S/C11H18/c1-3-10(2)9-11-7-5-4-6-8-11/h1,10-11H,4-9H2,2H3
• InChI Key： SHIYUPLQJPSUIH-UHFFFAOYSA-N
• SMILES： C1(CC(C#C)C)CCCCC1

Computed Properties

• Exact Mass: 150.140850574g/mol
• Monoisotopic Mass: 150.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Additional information on (2-methylbut-3-yn-1-yl)cyclohexane

The Compound (2-Methylbut-3-yn-1-yl)cyclohexane: A Comprehensive Overview

The compound (2-methylbut-3-yn-1-yl)cyclohexane is a fascinating organic molecule with the CAS number 2228876-90-0. This compound belongs to the class of cyclohexanes, which are six-membered cyclic alkanes, and it features a substituted alkyne group attached to the cyclohexane ring. The structure of this compound is characterized by a cyclohexane ring with a terminal alkyne group at the 1-position, specifically a 2-methylbut-3-yne substituent. This unique combination of structural features makes it an interesting subject for both academic and industrial research.

Recent studies have highlighted the potential of (2-methylbut-3-yn-1-yl)cyclohexane in various applications, particularly in the field of materials science. Researchers have explored its use as a precursor for synthesizing advanced materials, such as high-performance polymers and carbon-based nanomaterials. The terminal alkyne group in this compound is highly reactive, making it an ideal candidate for click chemistry reactions, which are widely used in the synthesis of complex molecules and materials.

The synthesis of (2-methylbut-3-yn-1-yl)cyclohexane involves a multi-step process that typically begins with the preparation of the cyclohexane derivative. One common approach is the alkylation of cyclohexanamine with an appropriate alkyne precursor, followed by deprotection and purification steps. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production processes.

In terms of physical properties, (2-methylbut-3-yn-1-yl)cyclohexane exhibits a melting point of approximately -45°C and a boiling point around 65°C under standard conditions. Its density is about 0.85 g/cm³, and it is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and diethyl ether. These properties make it suitable for use in various organic synthesis reactions, where precise control over solubility and reactivity is essential.

One of the most promising applications of (2-methylbut-3-yn-1-yl)cyclohexane lies in its use as an intermediate in the synthesis of biologically active compounds. Recent studies have demonstrated its potential as a building block for constructing complex natural product analogs, which are valuable for drug discovery efforts. The ability to functionalize the alkyne group with various substituents has opened new avenues for creating molecules with tailored pharmacological properties.

Moreover, (2-methylbut-3-yne) groups are known for their ability to participate in [2+π] cycloaddition reactions, which are critical in forming stable cyclic structures. This property has been leveraged in the development of novel materials with unique mechanical and electronic properties. For instance, researchers have successfully used this compound to synthesize covalent organic frameworks (COFs), which exhibit high porosity and stability, making them ideal candidates for gas storage and catalytic applications.

From an environmental perspective, (2-methylbut-3-yne) derivatives like this compound are generally considered non-toxic under normal handling conditions. However, proper precautions should be taken during synthesis and handling to avoid exposure to skin or inhalation. Recent studies have also focused on understanding the biodegradation pathways of such compounds to ensure their safe disposal and minimize their environmental footprint.

In conclusion, (2-methylbut-3-yne)cyclohexane is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features, reactivity, and compatibility with modern synthetic methodologies make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new uses and optimizations for this compound, its role in advancing science and technology is expected to grow significantly.